Cas no 790626-85-6 (2-(2,4-dichlorophenyl)methoxyethan-1-amine)

• Product Name: 2-(2,4-dichlorophenyl)methoxyethan-1-amine
• CAS No: 790626-85-6
• CID: 4659105
• PubChem ID: 14821323
• Update Time: 2025-10-31

2-(2,4-dichlorophenyl)methoxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenyl)methoxyethan-1-amine

Additional information on 2-(2,4-dichlorophenyl)methoxyethan-1-amine

Professional Introduction to Compound with CAS No. 790626-85-6 and Product Name: 2-(2,4-dichlorophenyl)methoxyethan-1-amine

The compound with the CAS number 790626-85-6 and the product name 2-(2,4-dichlorophenyl)methoxyethan-1-amine represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and chemical properties, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of chlorine substituents at the 2,4-dichlorophenyl moiety and the methoxyethan-1-amine side chain contributes to its distinct reactivity and binding capabilities, making it a valuable scaffold for further chemical modifications and biological evaluations.

In recent years, there has been a growing emphasis on the exploration of heterocyclic compounds and their derivatives in drug discovery. The structural motif of 2-(2,4-dichlorophenyl)methoxyethan-1-amine aligns well with this trend, as it incorporates elements that are frequently found in bioactive molecules. Specifically, the 2,4-dichlorophenyl group is known for its ability to enhance lipophilicity and binding affinity to biological targets, while the methoxyethan-1-amine moiety introduces a polar region that can facilitate interactions with polar residues in proteins. This combination makes the compound a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques, combined with molecular docking studies, have been employed to assess the binding affinity of 2-(2,4-dichlorophenyl)methoxyethan-1-amine to various biological targets. Preliminary results suggest that this compound exhibits favorable interactions with enzymes and receptors involved in critical metabolic pathways. For instance, studies indicate that it may interact with enzymes such as cytochrome P450 (CYP) isoforms, which are known to play a crucial role in drug metabolism. Additionally, its binding profile suggests potential activity against receptors implicated in inflammatory responses and neurodegenerative diseases.

The synthesis of 2-(2,4-dichlorophenyl)methoxyethan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic steps include chlorination of the phenyl ring followed by nucleophilic substitution with methoxyethanamine. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been explored to improve yield and purity. These techniques not only enhance the efficiency of the synthesis but also allow for greater flexibility in modifying the compound's structure. Such advancements are crucial for optimizing the pharmacological properties of the compound.

Evaluation of the pharmacological properties of 2-(2,4-dichlorophenyl)methoxyethan-1-amine has been conducted through both in vitro and in vivo studies. In vitro assays have focused on assessing its cytotoxicity, enzyme inhibition, and receptor binding affinity. Initial data suggest that this compound demonstrates moderate cytotoxicity against certain cancer cell lines while maintaining low toxicity towards normal cells. Furthermore, its interaction with enzymes like CYP3A4 and CYP2D6 has been investigated to evaluate potential drug-drug interactions. In vivo studies have provided insights into its pharmacokinetic behavior and preliminary efficacy profiles in animal models.

The potential therapeutic applications of 2-(2,4-dichlorophenyl)methoxyethan-1-amine are broad and span multiple disease areas. Given its structural features and biological activity, it shows promise as a lead compound for developing treatments against conditions such as cancer, inflammation, and neurodegenerative disorders. For example, its ability to modulate enzyme activity suggests potential use in oncology for inhibiting pathways involved in tumor growth. Additionally, its interaction with receptors involved in inflammatory responses makes it a candidate for developing anti-inflammatory agents.

Future research directions include further optimization of the compound's structure through medicinal chemistry approaches. Strategies such as analog design based on structure-activity relationship (SAR) studies will be employed to enhance its potency and selectivity. Additionally, exploring novel synthetic routes to improve scalability will be essential for advancing towards clinical development. Collaborative efforts between academic institutions and pharmaceutical companies are anticipated to accelerate these endeavors.

The integration of cutting-edge technologies such as artificial intelligence (AI) into drug discovery processes is also expected to play a pivotal role in evaluating compounds like 2-(2,4-dichlorophenyl)methoxyethan-1-amine. AI-driven platforms can analyze vast datasets rapidly to identify promising candidates for further investigation. Machine learning algorithms can predict pharmacokinetic properties and potential side effects with high accuracy, thereby streamlining the drug development pipeline.

In conclusion,790626-85-6and its corresponding product name,2-(2,4-dichlorophenyl)methoxyethan-1-amine, represent a compelling area of research within pharmaceutical chemistry. The unique structural features of this compound contribute to its potential as a therapeutic agent across various disease indications. Ongoing studies aim to elucidate its mechanism of action and optimize its pharmacological properties through both experimental and computational approaches.